Cas no 36450-01-8 (6-Hydroxystigmasta-4,22-dien-3-one)

• Product Name: 6-Hydroxystigmasta-4,22-dien-3-one
• CAS No: 36450-01-8
• MF: C₂₉H₄₆O₂
• MW: 426.67434
• CID: 836760
• PubChem ID: 10071143
• Update Time: 2024-10-30

6-Hydroxystigmasta-4,22-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxystigmasta-4,22-dien-3-one
• Stigmasta-4,22-dien-3-one, 6-hydroxy-, (6b,22E)-
• Stigmasta-4,22-dien-6beta-ol-3-one
• 36450-01-8
• DTXSID301304898
• FS-9808
• HY-N7180
• Stigmasta-4,22-dien-6.beta.-ol-3-one
• (6R,8S,9S,10R,13R,14S,17R)-17-[(E,1R,4S)-4-ethyl-1,5-dimethyl-hex-2-enyl]-6-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• CS-0103807
• A-Hydroxystigmasta-4,22-dien-3-one
• (6R,8S,9S,10R,13R,14S,17R)-17-[(E,2R,5S)-5-ethyl-6-methylhept-3-en-2-yl]-6-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• AKOS040734992
• 6
• [ "" ]
• Stigmasta-4,22-dien-6I(2)-ol-3-one
• (6R,8S,9S,10R,13R,14S,17R)-17-((E,2R,5S)-5-ethyl-6-methylhept-3-en-2-yl)-6-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta(a)phenanthren-3-one
• SCHEMBL26324176

• Inchi： InChI=1S/C29H46O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-22-17-27(31)26-16-21(30)12-14-29(26,6)25(22)13-15-28(23,24)5/h8-9,16,18-20,22-25,27,31H,7,10-15,17H2,1-6H3/b9-8+/t19-,20-,22+,23-,24+,25+,27?,28-,29-/m1/s1
• InChI Key： FFKIQLXJMQUBQZ-NNPYVHNCSA-N
• SMILES： CCC(C=CC(C)C1CCC2C1(CCC3C2CC(C4=CC(=O)CCC34C)O)C)C(C)C

Computed Properties

• Exact Mass: 426.349780706g/mol
• Monoisotopic Mass: 426.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 537.0±29.0 °C at 760 mmHg
• Flash Point: 226.4±16.9 °C
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

6-Hydroxystigmasta-4,22-dien-3-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C(BD235856)